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Compound of Interest

Compound Name: Orchinol

Cat. No.: B1677456 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the handling of Orchinol, including operational and

disposal plans, to foster a culture of safety and build trust in laboratory practices.

Chemical and Physical Properties
Orchinol is a white crystalline powder that turns red on contact with air.[1][2] It is soluble in

water, alcohol, and ether.[1][2] Understanding its physical and chemical properties is the first

step in safe handling.
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Property Value Source

Synonyms
5-Methyl resorcinol, 3,5-

Dihydroxytoluene
[1][3]

Appearance White crystals or powder [1][2]

Odor Odorless [1][2]

Boiling Point 290 °C [1][2]

Melting Point 110 °C [1][2]

Specific Gravity 1.2895 [1][2]

Solubility
Soluble in water, alcohol, and

ether
[1][2]

Hazard Identification and Personal Protective Equipment
(PPE)
Orchinol presents several hazards that necessitate the use of appropriate personal protective

equipment. It is harmful if swallowed (Acute toxicity, oral - Category 4), causes skin and serious

eye irritation (Category 2 and 2A, respectively), and may cause respiratory irritation (Specific

target organ toxicity, single exposure - Category 3).[1][2][3]

Hazard GHS Category Precautionary Statement

Acute Oral Toxicity Category 4

Harmful if swallowed. Do not

eat, drink or smoke when using

this product.[1][2][4]

Skin Corrosion/Irritation Category 2
Causes skin irritation. Wear

protective gloves.[1][2][3]

Serious Eye Damage/Irritation Category 2A
Causes serious eye irritation.

Wear eye protection.[1][2][3]

STOT - Single Exposure Category 3 (Respiratory)

May cause respiratory

irritation. Avoid breathing dust.

[1][4]
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Based on these hazards, the following PPE is mandatory when handling Orchinol:

PPE Category Specific Recommendation Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).[5]

To prevent skin contact and

irritation.[1][2]

Eye Protection

Safety glasses with side

shields or chemical goggles.[3]

[6]

To protect against eye irritation

from dust or splashes.[1][2]

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.[1][2]

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

[4][6]

To minimize inhalation of dust

and potential respiratory

irritation.[1]

Safe Handling and Storage Protocol
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring

safety.

Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4][6]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Assemble all necessary equipment and reagents before commencing work.

Inspect all PPE for integrity before use.

Handling:

Don the appropriate PPE as specified in the table above.

Avoid generating dust when handling the solid form of Orchinol.[4][6]
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Do not eat, drink, or smoke in the handling area.[1][2][4]

Keep containers tightly closed when not in use.[4]

Avoid contact with incompatible materials such as acid chlorides, acid anhydrides, and

strong oxidizing agents.[1][2]

Storage:

Store Orchinol in a cool, dark, dry, and well-ventilated place.[1][2][4]

It is light and air-sensitive; store accordingly.[1][3][4]

Store with phenols and cresols.[1][2]

Emergency Procedures
First Aid:

If Swallowed: Rinse mouth and call a POISON CENTER or physician if you feel unwell.[1][2]

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[1][2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][2]

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or physician if you feel unwell.[1][2]

Spill and Disposal Plan:

In the event of a spill, sweep up the material, place it in a sealed bag or container, and dispose

of it.[1][2] Ventilate the area and wash the spill site after material pickup is complete.[1][2]

Disposal: Dispose of waste in accordance with all federal, state, and local regulations.[1] One

option is to dissolve the material in a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[4]
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Safe Handling Workflow for Orchinol
The following diagram outlines the procedural flow for safely handling Orchinol from

preparation to disposal.
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Prepare well-ventilated area
(Fume Hood)

Check eyewash station
and safety shower

Gather all materials

Inspect PPE

Don appropriate PPE

Proceed to handling

Handle Orchinol
(Avoid dust generation)

No eating, drinking,
or smoking

Keep container sealed

Clean work area

Finished handling

Remove PPE correctly

Wash hands thoroughly

Dispose of waste per
local regulations

Proceed to disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Orchinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Orcinol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

2. archpdfs.lps.org [archpdfs.lps.org]

3. fishersci.com [fishersci.com]

4. chemicalbook.com [chemicalbook.com]

5. datasheets.scbt.com [datasheets.scbt.com]

6. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling Orchinol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677456#personal-protective-equipment-for-
handling-orchinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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